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Verosudil Solution Preparation Guide

Verosudil (also known as AR-12286) is a potent Rho-associated coiled-coil protein kinase (ROCK) inhibitor,

with equal activity against ROCK1 and ROCK2 (Ki = 2 nM for both) [1] [2] [3]. It is investigated for its

potential in treating glaucoma and ocular hypertension by increasing trabecular outflow to reduce intraocular

pressure [2] [4] [5].

Solubility and Stock Solution Preparation

For in vitro work, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing concentrated stock

solutions.

Parameter Specification

Molecular Weight 327.40 g/mol [1] [2] [3]

CAS Number 1414854-42-4 [1] [2] [3]

Solubility in DMSO ~16.7 mg/mL (~50.9 mM) [1] [2]
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Parameter Specification

Common Stock Concentrations 10 mM, 50 mM, 100 mM

Preparation of a 10 mM DMSO Stock Solution:

Calculate Mass: To prepare 1 mL of 10 mM stock solution, weigh 3.27 mg of Verosudil powder.
Weigh Powder: Use an analytical balance to accurately weigh the compound.

Dissolve: Transfer the powder to a volumetric flask and add DMSO to a final volume of 1 mL.
Mix: Gently vortex or sonicate the solution until the powder is fully dissolved, ensuring a clear

solution.
Aliquot and Store: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store at -20°C or -80°C [1] [2].

Working Solution Formulations for Experimental Use

The following table summarizes three reliable formulations for preparing working solutions for different

experimental applications. Always prepare these solutions fresh on the day of the experiment.

Formulation Composition
Final Verosudil
Concentration

Application & Notes

Formulation 1
[1] [3]

10% DMSO + 40%
PEG300 + 5% Tween-80

+ 45% Saline

≥ 1.67 mg/mL (5.10
mM)

In vivo (common); sequential
addition of solvents is critical for

clarity.

Formulation 2
[1] [2]

10% DMSO + 90% (20%

SBE-β-CD in Saline)

≥ 1.67 mg/mL (5.10

mM)

In vivo; suitable where

PEG/Tween is not desired.

Formulation 3
[1] [2]

10% DMSO + 90% Corn

Oil

≥ 1.67 mg/mL (5.10

mM)

In vivo (long-term studies);

carefully consider for
administration over half a month.

Step-by-Step Protocol for Formulation 1: This protocol is an example for preparing 1 mL of a ready-to-use

solution.
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Prepare DMSO Stock: Ensure you have a 16.7 mg/mL Verosudil stock solution in DMSO.

Add Solvents Sequentially:
Pipette 100 μL of the 16.7 mg/mL DMSO stock solution into a clean vial.

Add 400 μL of PEG300 and mix evenly.
Add 50 μL of Tween-80 and mix evenly.

Finally, add 450 μL of physiological saline (0.9% NaCl) to bring the total volume to 1 mL.
Final Check: Mix the solution thoroughly. It should appear clear. The resulting concentration is

approximately 1.67 mg/mL (5.10 mM) [1].

Experimental Workflow for Preparation

The following diagram outlines the key decision points and steps in preparing Verosudil for your

experiments:
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(~16.7 mg/mL, ~50.9 mM)

In Vitro Application

Use Immediately
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Dilute in culture media
as required

In Vivo Application

Formulation 1:
10% DMSO, 40% PEG300
5% Tween-80, 45% Saline

Formulation 2:
10% DMSO, 90%

(20% SBE-β-CD in Saline)

Formulation 3:
10% DMSO, 90% Corn Oil

Aliquot and Store
(-20°C or -80°C)

Thaw an aliquot Thaw an aliquot
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Critical Notes for Researchers

For Research Use Only: The information provided is for research applications only. Verosudil is not

for human diagnostic or therapeutic use [1] [2].
Solvent Sequentiality: When preparing in vivo formulations, it is crucial to add the co-solvents in the

sequence described (from left to right, one by one) to ensure a clear, stable solution and prevent
precipitation [1].
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Solution Stability: While stock solutions in DMSO are stable when stored at -80°C for up to 6

months, working solutions for in vivo studies should be prepared immediately before use to ensure
stability and potency [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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